N-(3-imidazol-1-ylpropyl)-2-(2-oxo-6-phenyl-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl)acetamide

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-2-(2-oxo-6-phenyl-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl)acetamide
• InChI: InChI=1S/C21H21N7O2S/c29-18(23-7-4-9-26-10-8-22-14-26)11-16-13-31-21-25-19-17(20(30)27(16)21)12-24-28(19)15-5-2-1-3-6-15/h1-3,5-6,8,10,12,14,16H,4,7,9,11,13H2,(H,23,29)
• InChI Key: ZAGQCUWEWOLPAQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(N2C(=O)C3=C(N=C2S1)N(N=C3)C4=CC=CC=C4)CC(=O)NCCCN5C=CN=C5
• Molecular Formula: C21H21N7O2S
• Molecular Weight: 435.5 g/mol

Description

N-(3-imidazol-1-ylpropyl)-2-(2-oxo-6-phenyl-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl)acetamide is a useful research compound. Its molecular formula is C21H21N7O2S and its molecular weight is 435.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

• A series of compounds with imidazo[2,1-b]thiazole scaffolds, closely related to N-(3-imidazol-1-ylpropyl)-2-(2-oxo-6-phenyl-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl)acetamide, were synthesized and tested for cytotoxicity against human cancer cell lines, including HepG2 and MDA-MB-231. These compounds showed potential as inhibitors and exhibited selective cytotoxicity against specific cancer cell lines (H. Ding et al., 2012).

Anticancer Evaluation

• Compounds with a similar molecular structure were synthesized and evaluated for anticancer activity. They displayed activity against a variety of human cancer cell lines including renal cancer, leukemia, colon cancer, breast cancer, and melanoma (Roman Lesyk et al., 2007).

Antitumor Activities

• New derivatives were studied for their antitumor activities against human lung adenocarcinoma cells. They showed high selectivity and induced apoptosis in cancer cells, suggesting potential as anticancer agents (A. Evren et al., 2019).

Antimicrobial Agents

• A series of compounds structurally related to the chemical were synthesized and tested for antimicrobial activity against various bacterial and fungal strains. These studies are crucial in developing new antimicrobial agents (Bhushan A. Baviskar et al., 2013).

Antimicrobial and Anti-Inflammatory Activities

• Certain compounds, closely related to this compound, were synthesized and tested for both antimicrobial and anti-inflammatory activities. This research contributes to the development of new therapeutic agents with dual functionalities (D. Sowmya et al., 2017).